Ethyl 3-({[(2-Chloroethyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 3-(2-chloroethylcarbamoylamino)benzoate
• InChI: InChI=1S/C12H15ClN2O3/c1-2-18-11(16)9-4-3-5-10(8-9)15-12(17)14-7-6-13/h3-5,8H,2,6-7H2,1H3,(H2,14,15,17)
• InChI Key: BKIXWHLSZMQYCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)NCCCl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

Ethyl 3-({[(2-Chloroethyl)amino]carbonyl}amino)benzoate is a chemical compound with the empirical formula C11H14ClN3O3. It is a solid substance and its molecular weight is 271.70. The compound contains a total of 33 atoms; 15 Hydrogen atoms, 12 Carbon atoms, 2 Nitrogen atoms, 3 Oxygen atoms, and 1 Chlorine atom.

Molecular Structure Analysis

The molecular structure of this compound contains total 33 bonds; 18 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 amide.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its molecular weight is 271.70. The compound contains a total of 33 atoms; 15 Hydrogen atoms, 12 Carbon atoms, 2 Nitrogen atoms, 3 Oxygen atoms, and 1 Chlorine atom.

Scientific Research Applications

Synthesis and Characterization

Ethyl 3-({[(2-Chloroethyl)amino]carbonyl}amino)benzoate and similar compounds have been extensively studied in the field of organic chemistry, particularly in the synthesis and characterization of various chemical compounds. For instance, Koca et al. (2014) conducted a study on the synthesis and spectroscopic analysis of a related compound, providing insights into its vibrational spectra and theoretical calculations (İ. Koca, Y. Sert, M. Gümüş, İ. Kani, Ç. Çırak, 2014).

Pharmacological Characterization

In the realm of pharmacology, some derivatives of this compound have been characterized for potential medical applications. Croci et al. (2007) explored one such derivative, SAR150640, as a β3-adrenoceptor agonist for treating preterm labor, providing a detailed pharmacological profile of this compound (T. Croci, R. Cecchi, P. Marini, C. Rouget, Nunzia Viviani, G. Germain, F. Guagnini, Y. Fradin, L. Descamps, M. Pascal, C. Advenier, M. Breuiller-Fouché, M. Leroy, M. Bardou, 2007).

Synthesis Technology

The synthesis technology of related compounds is also a significant area of research. Fang Qiao-yun (2012) optimized the synthesis technology for a similar compound, demonstrating its potential for industrial production (Fang Qiao-yun, 2012).

Heterocyclic Systems Synthesis

Compounds structurally related to this compound have been utilized in the synthesis of heterocyclic systems. Selič et al. (1997) described the preparation of 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones using derivatives of this compound, highlighting its utility in complex chemical syntheses (Lovro Selič, S. Grdadolnik, B. Stanovnik, 1997).

Optical Nonlinear Properties

The optical nonlinear properties of related Schiff base compounds were studied by Abdullmajed et al. (2021), who synthesized and analyzed Ethyl 4-((3-ethoxy-2-hydroxybenzylidene)amino)benzoate for potential optical applications (Hasanain A. Abdullmajed, H. Sultan, R. H. Al-Asadi, Q. M. Hassan, Asaad A. Ali, C. A. Emshary, 2021).

Safety and Hazards

The safety information available indicates that Ethyl 3-({[(2-Chloroethyl)amino]carbonyl}amino)benzoate is classified as a combustible solid. It does not have a flash point. It’s recommended to store it in a well-ventilated place and keep the container tightly closed. If swallowed, it can be harmful and it’s advised to call a poison center or doctor if you feel unwell. It can cause skin and eye irritation. If inhaled, it may cause respiratory irritation.